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Compound of Interest

Compound Name: Trichloromelamine

Cat. No.: B1683029 Get Quote

Application Notes
Trichloromelamine (TCM) is a potent oxidizing agent widely utilized in the manufacturing of

disinfectants and sanitizers for the food and medical industries.[1] Its efficacy stems from its

ability to oxidize the cell membranes of pathogens, leading to their destruction.[1] It is also

used in water treatment processes.[1] Despite its utility, Trichloromelamine is a hazardous

chemical that requires strict adherence to safety protocols to mitigate risks. It is a strong

oxidizer, sensitive to heat and friction, and can intensify fires.[1][2][3] This document provides

detailed protocols for the safe handling, storage, and disposal of Trichloromelamine to ensure

the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Quantitative Data
Trichloromelamine presents several significant hazards that must be understood and

managed. It is classified as a strong oxidizing agent and is harmful if swallowed or inhaled.[2]

[3][4] It is an irritant to the skin, eyes, mucous membranes, and upper respiratory tract.[2][3][4]

[5] There is a risk of explosion if it is heated under confinement.[6]
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Property Value Source

Appearance

Slightly beige or white to pale

yellow powder with a chlorine-

like odor.

[4][6]

CAS Number 7673-09-8 [6]

Molecular Formula C₃H₃Cl₃N₆ [2]

Autoignition Temperature 160 °C (320 °F) [6]

Melting Point >300 °C [7]

Toxicological Data

Route of Exposure Species Value Source

Oral LD50 Mouse 490 mg/kg [6][8]

GHS Hazard Statements

Code Statement

H272 May intensify fire; oxidizer.[2][9]

H302 Harmful if swallowed.[2][9]

H315 Causes skin irritation.[2][9]

H319 Causes serious eye irritation.[2][9]

H335 May cause respiratory irritation.[2]

Experimental Protocols: Safe Handling and Use
Adherence to the following protocols is mandatory when working with Trichloromelamine.

Engineering Controls
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Ventilation: Always handle Trichloromelamine in a well-ventilated area. Use of a chemical

fume hood is required to minimize inhalation exposure.[6]

Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.

[6][9]

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is crucial to prevent exposure.

PPE Type Specification Rationale

Eye Protection

Chemical splash goggles. A

face shield should be worn

over goggles if there is a risk of

splashing.[6][10]

Protects against eye irritation

and serious eye damage.[2][6]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Prevents skin irritation and

potential burns.[6][10]

Body Protection
A chemical apron or lab coat.

[1][6]

Protects against skin contact

and contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

with a dust filter should be

used, especially when

handling the powder form

where dust generation is likely.

[1]

Prevents irritation of the

respiratory tract.[2][6]

Handling Procedures
Wash hands thoroughly after handling, before breaks, and at the end of the workday.[6][9]

Avoid contact with eyes, skin, and clothing.[6][9]

Minimize dust generation and accumulation.[6]
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Keep away from heat, sparks, open flames, and other ignition sources.[3][6]

Do not eat, drink, or smoke in areas where Trichloromelamine is handled.[3][9]

Keep away from combustible materials.[3][6]

Storage Protocol
Proper storage is critical to prevent accidents and degradation of the chemical.

Container: Store in a tightly closed container.[1][6][9]

Location: Store in a cool, dry, well-ventilated area.[6][9] Long-term storage at 2-8°C is

recommended.[9]

Incompatibilities: Store away from incompatible substances, including strong reducing

agents, combustible materials, acetone, ammonia, aniline, and diphenylamine.[2][3][6]

Addition of these substances can cause a rapid reaction with smoke and flame.[2][3]

Light and Moisture: Protect from direct light and moisture.[1][8]

Emergency Procedures
Spill and Leak Protocol

Immediate Action: Evacuate the area and remove all sources of ignition.[5][6]

PPE: Wear the appropriate personal protective equipment as outlined in section 2.2.[6]

Small Spills: For small spills, dampen the solid material with 5% acetic acid and transfer it to

a suitable container.[2][5] Use absorbent paper dampened with 5% acetic acid to clean up

any remaining material.[2][5]

Large Spills: For large spills, cover with sand, dry lime, or soda ash and place in a closed

container for disposal.[6] Isolate the spill area for at least 25 meters for solids.[5]

Cleanup: Wash the contaminated area with 5% acetic acid followed by a soap and water

solution.[5]
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First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

Seek medical aid.[2][6]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[6][9]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water. Seek immediate

medical attention.[6]

Disposal Protocol
Dispose of Trichloromelamine and any contaminated materials in accordance with local,

state, and federal regulations.

Place waste in a sealed, labeled container.

Consult with your institution's environmental health and safety office for specific disposal

procedures.
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Workflow for Safe Handling and Storage of Trichloromelamine

Preparation
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Tightly Closed Container

After Use

Decontaminate Work Area

After Use
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Caption: Logical workflow for the safe handling and storage of Trichloromelamine.
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Emergency Spill Response Protocol for Trichloromelamine

Immediate Actions

Containment & Cleanup

Disposal

Spill Occurs

Evacuate Immediate Area

Remove Ignition Sources
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Small Spill:
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Large Spill:
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If Large
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Decontaminate Area

Dispose of Waste
per Regulations
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Caption: Emergency spill response workflow for Trichloromelamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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